Cas no 94248-69-8 (Isooctadecanoic acid,2-tetradecyloctadecyl ester (9CI))
94248-69-8 structure
Product Name:Isooctadecanoic acid,2-tetradecyloctadecyl ester (9CI)
CAS No:94248-69-8
MF:C50H100O2
MW:733.327816963196
CID:808638
PubChem ID:44152538
Update Time:2025-04-19
Isooctadecanoic acid,2-tetradecyloctadecyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Isooctadecanoic acid,2-tetradecyloctadecyl ester (9CI)
- 2-tetradecyloctadecyl 16-methylheptadecanoate
- 2-tetradecyloctadecyl isooctadecanoate
- EINECS 304-342-4
- DTXSID60915883
- 94248-69-8
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- Inchi: 1S/C50H100O2/c1-5-7-9-11-13-15-17-19-20-25-29-33-37-41-45-49(44-40-36-32-28-24-18-16-14-12-10-8-6-2)47-52-50(51)46-42-38-34-30-26-22-21-23-27-31-35-39-43-48(3)4/h48-49H,5-47H2,1-4H3
- InChI Key: FGZODSBEQGGBEK-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC(C)C)=O)CC(CCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 732.772
- Monoisotopic Mass: 732.772
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 52
- Rotatable Bond Count: 46
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 24.4
Experimental Properties
- Density: 0.855
- Boiling Point: 681.148°C at 760 mmHg
- Flash Point: 382.215°C
- Refractive Index: 1.461
Isooctadecanoic acid,2-tetradecyloctadecyl ester (9CI) Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
94248-69-8 (Isooctadecanoic acid,2-tetradecyloctadecyl ester (9CI)) Related Products
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